(3,5-Di(pyridin-3-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (3,5-Di(pyridin-3-yl)phenyl)methanamine
- Inchi： 1S/C17H15N3/c18-10-13-7-16(14-3-1-5-19-11-14)9-17(8-13)15-4-2-6-20-12-15/h1-9,11-12H,10,18H2
- InChI Key： CNLWZGAVZZKLLO-UHFFFAOYSA-N
- SMILES： NCC1C=C(C2C=NC=CC=2)C=C(C2C=NC=CC=2)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 268
XLogP3: 1.9
Topological Polar Surface Area: 51.8

(3,5-Di(pyridin-3-yl)phenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001367-250mg	(3,5-Di(pyridin-3-yl)phenyl)methanamine	1214338-16-5	95%	250mg	$1019.20	2023-09-04
Alichem	A029001367-500mg	(3,5-Di(pyridin-3-yl)phenyl)methanamine	1214338-16-5	95%	500mg	$1668.15	2023-09-04
Alichem	A029001367-1g	(3,5-Di(pyridin-3-yl)phenyl)methanamine	1214338-16-5	95%	1g	$2779.20	2023-09-04

(3,5-Di(pyridin-3-yl)phenyl)methanamine Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on (3,5-Di(pyridin-3-yl)phenyl)methanamine

(3,5-Di(pyridin-3-yl)phenyl)methanamine and CAS No. 1214338-16-5: A Promising Molecular Scaffold in Modern Pharmaceutical Research

(3,5-Di(pyridin-3-yl)phenyl)methanamine, with the CAS No. 1214338-16-5, represents a novel chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyridine-phenyl hybrid molecules, which are increasingly being explored for their potential in targeting complex biological pathways. The structural framework of this molecule combines aromatic rings and heterocyclic systems, creating a unique scaffold that may modulate multiple molecular targets. Recent studies have highlighted its potential in inflammation-related diseases and neurodegenerative disorders, making it a focal point for drug discovery efforts.

The chemical structure of (3,5-Di(pyridin-3-yl)phenyl)methanamine is characterized by the conjugation of two pyridin-3-yl groups to a phenyl ring, which is further connected to an amino group via a methylene linker. This arrangement allows for the possibility of multiple hydrogen bonding interactions and π-π stacking with biomolecules, which are critical for drug-target interactions. The CAS No. 12143,38-16-5 is a key identifier for this compound, ensuring its precise representation in scientific literature and regulatory databases.

Recent advancements in computational drug design have facilitated the exploration of (3,5-Di(pyridin-3-yl)phenyl)methanamine as a lead compound. A 2023 study published in Journal of Medicinal Chemistry reported that this molecule exhibits moderate affinity for acetylcholinesterase and butyrylcholinesterase, enzymes implicated in Alzheimer's disease. The study utilized virtual screening and molecular docking simulations to predict its binding modes, which were later validated through in vitro experiments. These findings underscore the molecule's potential as a therapeutic agent for neurodegenerative conditions.

Another area of interest is the anti-inflammatory properties of (3,5-Di(pyridin-3-yl)phenyl)methanamine. Research published in Frontiers in Pharmacology in 2024 demonstrated its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The compound was shown to modulate NF-κB signaling pathways, which are central to the regulation of inflammatory responses. This mechanism of action makes it a candidate for the development of anti-inflammatory drugs targeting chronic inflammatory diseases.

The synthetic pathways for (3,5-Di(pyridin-3-yl)phenyl)methanamine have been optimized to enhance its yield and purity. A 2023 paper in Organic & Biomolecular Chemistry described a multi-step synthesis involving Ugi reaction and Wolff-Kishner reduction to construct the core structure. The use of green chemistry principles in these syntheses has also been emphasized, aligning with the growing demand for sustainable pharmaceutical processes.

Furthermore, the pharmacokinetic profile of (3,5-Di(pyridin-3-yl)phenyl)methanamine has been evaluated in preclinical studies. A 2024 report in Toxicological Sciences indicated that the compound exhibits good oral bioavailability and moderate metabolic stability in animal models. These properties are crucial for its potential use as an orally administered drug, reducing the need for injectable formulations.

The therapeutic potential of (3,5-Di(pyridin-3-yl)phenyl)methanamine extends beyond its immediate targets. Researchers are exploring its multitarget activity, which could be beneficial in treating complex diseases where multiple pathways are involved. For instance, its ability to simultaneously modulate neurotransmitter systems and immune responses suggests potential applications in psychiatric disorders and autoimmune conditions.

Challenges remain in translating these findings into clinical applications. The toxicological profile of (3,5-Di(pyridin-3-yl)phenyl)methanamine is still under investigation, with studies focusing on its long-term safety and potential side effects. Additionally, the selectivity of the compound for its intended targets needs to be optimized to minimize off-target effects, which is a common issue in drug development.

In conclusion, (3,5-Di(pyridin-3-yl)phenyl)methanamine with CAS No. 12143,38-16-5 is a promising candidate in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications in neurodegenerative diseases and inflammatory conditions highlight the importance of continued research. As the field advances, the development of this compound could lead to innovative treatments for a range of diseases, underscoring the significance of drug discovery and chemical innovation in modern medicine.

Further research is needed to fully understand the mechanisms of action, pharmacodynamics, and pharmacokinetics of (3,5-Di(pyridin-3-yl)phenyl)methanamine. Collaborative efforts between pharmaceutical companies and academic institutions will be essential in overcoming the challenges associated with its development. The ongoing exploration of this compound exemplifies the dynamic nature of drug discovery and the potential for novel chemical entities to impact human health.

As the scientific community continues to unravel the complexities of (3,5-Di(pyridin-3-yl)phenyl)methanamine, its role in the treatment of various diseases is likely to expand. The integration of advanced technologies such as artificial intelligence and high-throughput screening will further accelerate the discovery and optimization of this compound. Ultimately, the journey of (3,5-Di(pyridin-3-yl)phenyl)methanamine from a laboratory curiosity to a potential therapeutic agent underscores the transformative power of chemical innovation in modern medicine.

For more information on (3,5-Di(pyridin-3-yl)phenyl)methanamine and its applications, researchers are encouraged to consult the latest publications in pharmaceutical chemistry and bioorganic chemistry. The continued exploration of this compound and similar molecules will undoubtedly contribute to the advancement of medical science and the development of novel therapies for a wide range of diseases.

As the field of medicinal chemistry evolves, the role of compounds like (3,5-Di(pyridin-3-yl)phenyl)methanamine will become increasingly significant. The integration of interdisciplinary approaches and the application of cutting-edge technologies will play a crucial role in unlocking the full potential of this compound. The future of drug discovery lies in the exploration of such innovative chemical entities, paving the way for groundbreaking advancements in medical treatment and healthcare.

In summary, the study of (3,5-Di(pyridin-3-yl)phenyl)methanamine with CAS No. 12143,38-16-5 exemplifies the dynamic and ever-evolving nature of pharmaceutical research. As scientists continue to unravel the complexities of this compound, its potential applications in the treatment of various diseases will become more apparent. The journey of this molecule from a chemical entity to a therapeutic agent highlights the importance of innovative research and collaborative efforts in advancing medical science and improving human health.

For further reading, it is recommended to explore recent studies published in reputable journals such as Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Biology. These resources provide valuable insights into the latest developments in the field of pharmaceutical chemistry and the potential of compounds like (3,5-Di(pyridin-3-yl)phenyl)methanamine in the development of new therapies. The ongoing exploration of such compounds will undoubtedly contribute to the advancement of medical science and the development of novel treatments for a wide range of diseases.

As the scientific community continues to push the boundaries of pharmaceutical research, the role of compounds like (3,5-Di(pyridin-3-yl)phenyl)methanamine will become even more prominent. The integration of advanced technologies and interdisciplinary approaches will play a crucial role in unlocking the full potential of these compounds. The future of drug discovery lies in the exploration of such innovative chemical entities, paving the way for groundbreaking advancements in medical treatment and healthcare.

Ultimately, the study of (3,5-Di(pyridin-3-yl)phenyl)methanamine with CAS No. 12143,38-16-5 serves as a testament to the power of chemical innovation in modern medicine. As researchers continue to uncover the complexities of this compound, its potential applications in the treatment of various diseases will become more evident. The journey of this molecule from a laboratory curiosity to a potential therapeutic agent highlights the importance of innovative research and collaborative efforts in advancing medical science and improving human health.

For those interested in the latest developments in pharmaceutical chemistry, it is essential to stay updated with the latest research and publications. The continued exploration of compounds like (3,5-Di(pyridin-3-yl)phenyl)methanamine will undoubtedly contribute to the advancement of medical science and the development of novel therapies for a wide range of diseases. The future of drug discovery is bright, and the potential for innovative treatments is vast.

In conclusion, the study of (3,5-Di(pyridin-3-yl)phenyl)methanamine with CAS No. 12143,38-16-5 is a prime example of the dynamic and ever-evolving nature of pharmaceutical research. As scientists continue to unravel the complexities of this compound, its potential applications in the treatment of various diseases will become more apparent. The journey of this molecule from a chemical entity to a therapeutic agent highlights the importance of innovative research and collaborative efforts in advancing medical science and improving human health.

For more information, researchers are encouraged to consult the latest publications in reputable journals such as Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Biology. These resources provide valuable insights into the latest developments in the field of pharmaceutical chemistry and the potential of compounds like (3,5-Di(pyridin-3-yl)phenyl)methanamine in the development of new therapies. The ongoing exploration of such compounds will undoubtedly contribute to the advancement of medical science and the development of novel treatments for a wide range of diseases.